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Compound of Interest

Compound Name: Masticadienonic acid

Cat. No.: B1234640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Masticadienonic acid is a naturally occurring triterpenoid found in the resin of the mastic tree

(Pistacia lentiscus). This technical guide provides a comprehensive overview of its

physicochemical properties, offering valuable data for researchers, scientists, and

professionals involved in drug development. The information is presented to facilitate easy

comparison and understanding of its chemical and biological characteristics.

Physicochemical Properties
Masticadienonic acid's properties are summarized in the tables below, providing a clear and

structured presentation of quantitative data.

Table 1: General and Physical Properties
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Property Value Source(s)

Chemical Formula C₃₀H₄₆O₃ [1][2]

Molecular Weight 454.7 g/mol [1][2]

Appearance White to off-white solid [3]

Melting Point 181-183 °C [4]

Boiling Point
565.4 °C at 760 mmHg

(Predicted)
[3]

Density ~1.06 g/cm³ (Estimated) [3]

Table 2: Solubility and Partitioning
Property Value Source(s)

Water Solubility Practically insoluble [3]

Solubility in Organic Solvents Soluble in ethanol and DMSO [3]

logP (Octanol-Water Partition

Coefficient)
7.6 (Predicted) [1][2]

Table 3: Acidity
Property Value Source(s)

pKa
4.81 (Strongest Acidic,

Predicted)
[3]

Spectral Data
The structural elucidation of masticadienonic acid is supported by various spectroscopic

techniques.

¹³C NMR Spectroscopy
While a complete peak list is not readily available in all public sources, the ¹³C NMR spectrum

of masticadienonic acid has been referenced in several databases.[1][5] The spectrum is
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characterized by signals corresponding to the 30 carbon atoms in its triterpenoid structure,

including those of the carbonyl groups, double bonds, and the tetracyclic skeleton.

¹H NMR Spectroscopy
Similarly, detailed ¹H NMR chemical shifts are available through specialized chemical

databases. The spectrum would show characteristic signals for the various protons in the

molecule, including those on the steroid-like core and the side chain.

Infrared (IR) Spectroscopy
The IR spectrum of masticadienonic acid is expected to show characteristic absorption bands

for its functional groups.[1] Key peaks would include:

~1710 cm⁻¹: C=O stretching vibration of the carboxylic acid.

~1685 cm⁻¹: C=O stretching vibration of the ketone.

Broad O-H stretch: In the region of 2500-3300 cm⁻¹ for the carboxylic acid.

C-H stretching vibrations: Just below 3000 cm⁻¹ for the sp³ hybridized carbons and just

above 3000 cm⁻¹ for the sp² hybridized carbons.

Mass Spectrometry
The mass spectrum of masticadienonic acid provides information about its molecular weight

and fragmentation pattern. The molecular ion peak [M]⁺ would be observed at m/z 454.7. The

fragmentation pattern would be complex, characteristic of a triterpenoid structure, and could

involve losses of the carboxylic acid group and fragmentation of the ring system.[6]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of organic

compounds are standardized in the field of analytical chemistry. Below are generalized

methodologies adaptable for masticadienonic acid.

Melting Point Determination
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A capillary melting point apparatus can be used. A small amount of the powdered solid is

packed into a capillary tube, which is then placed in the apparatus. The temperature is slowly

increased, and the range from which the substance begins to melt to when it is completely

liquid is recorded.

Solubility Determination
To determine solubility, a small, measured amount of masticadienonic acid is added to a

specific volume of the solvent (e.g., water, ethanol, DMSO) at a controlled temperature. The

mixture is agitated, and the extent to which the solid dissolves is observed and quantified.

pKa Determination
The pKa can be determined experimentally by potentiometric titration. A solution of

masticadienonic acid in a suitable solvent mixture (e.g., water/ethanol) is titrated with a

standard solution of a strong base (e.g., NaOH). The pH is measured after each addition of the

titrant, and the pKa is determined from the midpoint of the titration curve.

Signaling Pathway Interactions
Masticadienonic acid has been shown to modulate several key signaling pathways, which is

relevant to its potential therapeutic effects.

NF-κB Signaling Pathway
Masticadienonic acid has been reported to inhibit the NF-κB (Nuclear Factor kappa-light-

chain-enhancer of activated B cells) signaling pathway. This pathway is a crucial regulator of

inflammation. Inhibition by masticadienonic acid may occur through the prevention of the

phosphorylation and subsequent degradation of IκBα, which would otherwise lead to the

nuclear translocation of the p65 subunit of NF-κB.
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Inhibition of the NF-κB Signaling Pathway by Masticadienonic Acid.

MAPK Signaling Pathway
Masticadienonic acid can also modulate the Mitogen-Activated Protein Kinase (MAPK)

pathway. This pathway is involved in cellular processes like proliferation, differentiation, and

apoptosis. Masticadienonic acid's effect may involve the regulation of the phosphorylation of

key kinases such as ERK, JNK, and p38.
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Modulation of the MAPK Signaling Pathway by Masticadienonic Acid.

Nrf2 Signaling Pathway
Masticadienonic acid has been shown to activate the Nuclear factor erythroid 2-related factor

2 (Nrf2) signaling pathway. This pathway is a key regulator of cellular defense against oxidative

stress. Activation by masticadienonic acid likely involves promoting the translocation of Nrf2

to the nucleus, where it can induce the expression of antioxidant genes.
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Activation of the Nrf2 Signaling Pathway by Masticadienonic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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